Cas no 23385-54-8 (Phenol,5-methyl-2-(methylthio)-)

Phenol,5-methyl-2-(methylthio)- structure
23385-54-8 structure
Product Name:Phenol,5-methyl-2-(methylthio)-
CAS No:23385-54-8
MF:C8H10OS
MW:154.229401111603
CID:261526
PubChem ID:31892
Update Time:2025-04-19

Phenol,5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,5-methyl-2-(methylthio)-
    • 5-methyl-2-methylsulfanylphenol
    • starbld0043258
    • 5-METHYL-2-(METHYLTHIO)PHENOL
    • 23385-54-8
    • AKOS005605415
    • MB02032
    • m-CRESOL, 6-(METHYLTHIO)-
    • 1-06-00-00433 (Beilstein Handbook Reference)
    • BRN 3046512
    • SCHEMBL11663696
    • 5-methyl-2-(methylsulfanyl)phenol
    • 6-(Methylthio)-m-cresol
    • USAF MA-18
    • DTXSID40177947
    • Inchi: 1S/C8H10OS/c1-6-3-4-8(10-2)7(9)5-6/h3-5,9H,1-2H3
    • InChI Key: ICXVIPDBYKKWPO-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(C)=CC=1O

Computed Properties

  • Exact Mass: 154.0453
  • Monoisotopic Mass: 154.045236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.5

Experimental Properties

  • Density: 1.15
  • Boiling Point: 233.1°Cat760mmHg
  • Flash Point: 114°C
  • Refractive Index: 1.597
  • PSA: 20.23
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm